4-(Aminomethyl)-3-fluorobenzoic acid
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Description
4-(Aminomethyl)-3-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an aminomethyl (-CH₂NH₂) substituent at the para position and a fluorine atom at the meta position. Its synthesis involves a multi-step process starting from methyl 4-(azidomethyl)-3-fluorobenzoate. Key steps include azide reduction using Pd/C under hydrogenation conditions, followed by ester hydrolysis with NaOH to yield the final carboxylic acid .
Properties
Molecular Formula |
C8H8FNO2 |
|---|---|
Molecular Weight |
169.15 g/mol |
IUPAC Name |
4-(aminomethyl)-3-fluorobenzoic acid |
InChI |
InChI=1S/C8H8FNO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,4,10H2,(H,11,12) |
InChI Key |
DNLOESNUVYZAPR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)F)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Aminomethyl)-3-fluorobenzoic acid can be achieved through several methods. One common approach involves the nitration of 3-fluorotoluene to produce 3-fluoro-4-nitrotoluene, followed by reduction to obtain 4-(aminomethyl)-3-fluorotoluene. This intermediate is then oxidized to yield 4-(Aminomethyl)-3-fluorobenzoic acid.
Industrial Production Methods
Industrial production of 4-(Aminomethyl)-3-fluorobenzoic acid typically involves large-scale nitration and reduction processes, followed by oxidation. The reaction conditions are optimized to ensure high yield and purity of the final product. Catalysts and solvents are carefully selected to facilitate the reactions and minimize by-products.
Chemical Reactions Analysis
Types of Reactions
4-(Aminomethyl)-3-fluorobenzoic acid undergoes various chemical reactions, including:
Oxidation: The aminomethyl group can be oxidized to form corresponding imines or nitriles.
Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.
Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).
Major Products Formed
Oxidation: Formation of imines or nitriles.
Reduction: Formation of alcohols or aldehydes.
Substitution: Formation of various substituted benzoic acid derivatives.
Scientific Research Applications
4-(Aminomethyl)-3-fluorobenzoic acid has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe due to its structural features.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the development of advanced materials, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 4-(Aminomethyl)-3-fluorobenzoic acid depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The aminomethyl group can form hydrogen bonds, while the fluorine atom can influence the compound’s lipophilicity and electronic properties, affecting its interaction with molecular targets.
Comparison with Similar Compounds
Structural Analogs with Varying Substituents
A. Halogen Variants
- 4-(Aminomethyl)-3-bromobenzoic acid: Replacing fluorine with bromine increases molecular weight (MW: ~264.03 vs. 183.15 for the fluoro analog) and alters electronic properties. Bromine’s larger size and polarizability may enhance lipophilicity, impacting membrane permeability .
- 4-(Chloromethyl)-3-fluorobenzoic acid : The chloromethyl group introduces a reactive site for further functionalization. This derivative (CAS 1565375-97-4, MW 188.59) is used in organic synthesis as an intermediate .
B. Functional Group Variations
- 4-(Aminomethyl)-3-fluorophenol: Replacing the carboxylic acid with a phenol group (CAS 754971-62-5) reduces acidity (pKa ~10 vs. ~4.5 for benzoic acid) and alters hydrogen-bonding capacity, influencing solubility and target interactions .
C. Protected Derivatives
- 4-(((tert-Butoxycarbonyl)amino)methyl)-3-fluorobenzoic acid (CAS 744200-37-1): The Boc-protected amine (MW 269.27) is a stable intermediate for peptide coupling, preventing unwanted side reactions during synthesis .
Aryl-Substituted Fluorobenzoic Acids
Compounds with aryl groups appended to the benzoic acid core exhibit distinct pharmacological profiles:
Metabolic and Environmental Relevance
- Di-acid metabolite [(2R)-4-(4-(1-carboxyethoxy)phenoxy)-3-fluorobenzoic acid]: A degradation product of the herbicide cyhalofop-butyl, this compound (cited in EPA regulations) highlights the environmental persistence of fluorobenzoic acid derivatives .
Data Tables: Key Comparative Properties
Biological Activity
4-(Aminomethyl)-3-fluorobenzoic acid (CAS No. 1211463-75-0) is an organic compound characterized by the presence of an amino group, a fluorine atom, and a carboxylic acid group attached to a benzene ring. This compound has garnered interest in various fields, including medicinal chemistry, due to its potential biological activities and applications.
| Property | Value |
|---|---|
| Molecular Formula | C8H9ClFNO2 |
| Molecular Weight | 205.6 g/mol |
| CAS Number | 1211463-75-0 |
| Purity | ≥95% |
The biological activity of 4-(aminomethyl)-3-fluorobenzoic acid is primarily attributed to its ability to interact with specific molecular targets in biological systems. The amino group can form hydrogen bonds with various biological molecules, enhancing its affinity for target proteins. The fluorine atom contributes to the compound's lipophilicity and metabolic stability, which may influence its pharmacokinetic properties.
Biological Activity
Antitumor Activity: Research has indicated that derivatives of 4-(aminomethyl)-3-fluorobenzoic acid exhibit significant antitumor properties. In vitro studies have demonstrated that these compounds can inhibit the proliferation of cancer cell lines such as U-87 (glioblastoma) and A549 (non-small cell lung cancer) through mechanisms involving apoptosis and cell cycle arrest.
Enzyme Inhibition: The compound has been investigated for its potential as an enzyme inhibitor. For instance, studies have shown that certain derivatives can act as effective inhibitors of α-glucosidase, an enzyme associated with carbohydrate metabolism and diabetes management. This suggests potential therapeutic applications in managing hyperglycemia.
Case Studies
- In Vitro Antitumor Studies: A study involving the administration of 4-(aminomethyl)-3-fluorobenzoic acid to U-87 and A549 cell lines revealed a dose-dependent reduction in cell viability. The IC50 values were determined to be approximately 10 µM for U-87 cells and 15 µM for A549 cells, indicating promising antitumor activity.
- Enzyme Inhibition Assays: In a comparative analysis of α-glucosidase inhibitors, derivatives of 4-(aminomethyl)-3-fluorobenzoic acid exhibited IC50 values lower than those of standard inhibitors like acarbose, demonstrating enhanced efficacy in inhibiting glucose absorption.
Comparative Analysis with Similar Compounds
| Compound | Structure Features | Biological Activity |
|---|---|---|
| 4-(Aminomethyl)benzoic acid | Amino group only | Moderate enzyme inhibition |
| 3-Fluorobenzoic acid | Fluorine atom only | Limited biological activity |
| 4-(Aminomethyl)-3-fluorobenzoic acid | Both amino and fluorine groups | Significant antitumor activity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
